Cas no 20662-89-9 (4-Phenyloxazole)

• Product Name: 4-Phenyloxazole
• CAS No: 20662-89-9
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD11845045
• CID: 842070
• PubChem ID: 589279
• Update Time: 2025-06-12

4-Phenyloxazole Chemical and Physical Properties

Names and Identifiers

• 4-Phenyloxazole
• 4-Phenyl-1,3-oxazole
• 4-Phenyl-oxazole
• 4-Phenyloxazol
• Oxazole,4-phenyl
• Oxazole, 4-phenyl-
• NTFMLYSGIKHECT-UHFFFAOYSA-N
• 4-Phenyl oxazole
• 4-Phenyl-1,3-oxazole #
• AS06794
• RL02560
• AB0005681
• AB1010312
• ST24023641
• W4342
• AKOS015899776
• MFCD11845045
• 20662-89-9
• CS-0171309
• J-515950
• SY158275
• DTXSID10343354
• DS-15649
• EN300-180301
• SCHEMBL648786

• MDL： MFCD11845045
• Inchi： 1S/C9H7NO/c1-2-4-8(5-3-1)9-6-11-7-10-9/h1-7H
• InChI Key： NTFMLYSGIKHECT-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.110
• Melting Point: 116-119 ºC
• Boiling Point: 262 ºC
• Flash Point: 103 ºC
• PSA: 26.03000
• LogP: 2.34160

4-Phenyloxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Phenyloxazole

Professional Introduction to 4-Phenyloxazole (CAS No. 20662-89-9)

4-Phenyloxazole, with the chemical formula C₉H₈O₂, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. Its molecular structure, featuring a phenyl ring attached to an oxazole heterocycle, makes it a versatile intermediate for various chemical transformations. The compound is identified by the CAS number CAS No. 20662-89-9, which serves as a unique identifier in scientific literature and industrial applications.

The oxazole ring in 4-Phenyloxazole is known for its stability and reactivity, which makes it a valuable scaffold in drug design. This particular derivative has garnered attention due to its potential applications in the development of bioactive molecules. The phenyl group provides a hydrophobic pocket that can interact with biological targets, enhancing the compound's pharmacological properties.

In recent years, researchers have been exploring the use of 4-Phenyloxazole as a building block in medicinal chemistry. Its ability to undergo diverse chemical reactions, such as nucleophilic substitution and cyclization, allows for the synthesis of complex molecules with tailored functionalities. This flexibility has made it a preferred choice for scientists working on novel therapeutic agents.

One of the most compelling aspects of 4-Phenyloxazole is its role in the development of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in disease pathways. For instance, studies have shown that derivatives of 4-Phenyloxazole exhibit inhibitory activity against certain kinases, which are overactive in conditions like cancer. The phenyloxazole core acts as a scaffold, allowing for modifications that enhance binding affinity and selectivity.

The synthesis of 4-Phenyloxazole typically involves multi-step organic reactions, starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the oxazole ring efficiently. These methods not only improve yield but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

In addition to its pharmaceutical applications, 4-Phenyloxazole has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The combination of the phenyl group and the oxazole ring contributes to its ability to absorb and emit light efficiently, which is crucial for optoelectronic devices.

The latest research on 4-Phenyloxazole has also focused on its potential as an antiviral agent. Studies indicate that certain derivatives can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. This has opened up new avenues for developing treatments against emerging infectious diseases. The structural features of 4-Phenyloxazole, particularly the oxazole ring, play a critical role in its antiviral activity by disrupting essential viral processes.

Evaluation of 4-Phenyloxazole's pharmacokinetic properties has revealed that it exhibits good oral bioavailability and metabolic stability. These characteristics are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect. Further studies are ongoing to optimize these properties through structural modifications.

The safety profile of 4-Phenyloxazole has been thoroughly assessed through preclinical studies. Initial toxicity assessments suggest that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, comprehensive clinical trials are necessary to confirm these findings and establish safe dosing regimens for human use.

The industrial production of 4-Phenyloxazole is being scaled up to meet growing demand from pharmaceutical companies. Process optimization efforts are focused on improving yield, reducing costs, and minimizing environmental impact. Green chemistry principles are being integrated into these processes to ensure sustainability.

In conclusion, 4-Phenyloxazole (CAS No. 20662-89-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for drug design, while its electronic properties make it suitable for use in advanced materials. Ongoing research continues to uncover new applications for this versatile molecule, positioning it as a key player in future scientific advancements.